Cas no 626-25-5 (Acetic acid, hydroxy-, anhydride)

• Product Name: Acetic acid, hydroxy-, anhydride
• CAS No: 626-25-5
• MF: C₄H₆O₅
• MW: 134.087441921234
• CID: 437545
• PubChem ID: 10034680
• Update Time: 2025-04-19

Acetic acid, hydroxy-, anhydride Chemical and Physical Properties

Names and Identifiers

• Acetic acid, hydroxy-, anhydride
• (2-hydroxyacetyl) 2-hydroxyacetate
• DTXSID20434424
• SCHEMBL132924
• glycolic anhydride
• 626-25-5
• HMXHUUDRVBXHBQ-UHFFFAOYSA-N

• Inchi： 1S/C4H6O5/c5-1-3(7)9-4(8)2-6/h5-6H,1-2H2
• InChI Key： HMXHUUDRVBXHBQ-UHFFFAOYSA-N
• SMILES： O(C(CO)=O)C(CO)=O

Computed Properties

• Exact Mass: 134.02148
• Monoisotopic Mass: 134.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83